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Compound of Interest

3-Bromo-4-
Compound Name:

isopropoxybenzaldehyde

Cat. No. B112198

Introduction

3-Bromo-4-isopropoxybenzaldehyde is a versatile synthetic intermediate, valuable in the
development of pharmaceuticals and functional materials. Its structure incorporates several key
features: a reactive aldehyde for subsequent modifications, a bromine atom that serves as a
handle for cross-coupling reactions, and an isopropoxy group that enhances solubility and
modulates electronic properties. This document provides detailed protocols for the synthesis of
the core molecule and its derivatization through common and powerful synthetic
methodologies, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

Part 1: Synthesis of 3-Bromo-4-
iIsopropoxybenzaldehyde

The most direct route to the title compound begins with the commercially available 4-
hydroxybenzaldehyde. The synthesis involves a two-step process: regioselective bromination
followed by Williamson ether synthesis.
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Workflow: Synthesis of 3-Bromo-4-isopropoxybenzaldehyde

4-Hydroxybenzaldehyde

Step 1: Bromination
(Br2, Chloroform)

v
3-Bromo-4-hydroxybenzaldehyde

Step 2: Etherification
2-Bromopropane, K2CO3, DMF)

Y

3-Bromo-4-isopropoxybenzaldehyde
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Reaction Conditions

Workflow: Suzuki-Miyaura Coupling

3-Bromo-4-isopropoxybenzaldehyde

Aryl/Vinyl Boronic Acid
or Ester

Catalytic Cycle

C-C Bond Formation

3-(Aryl/Vinyl)-4-isopropoxybenzaldehyde
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Workflow: Buchwald-Hartwig Amination

Reaction Conditions

Primary or Secondary Amine

3-Bromo-4-isopropoxybenzaldehyde (RIR2NH)

\J
Catalytic Cycle
C-N Bond Formation
\J
3-(R1R2N)-4-isopropoxybenzaldehyde
\J
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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